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Compound of Interest |

3-
Compound Name: (Benzyloxy)cyclobutanecarboxylic

acid

Cat. No.: B2993861

Introduction: The Strategic Value of the Cyclobutane
Scaffold

In the landscape of modern drug discovery, the pursuit of novel chemical matter with favorable
physicochemical and pharmacological properties is paramount. Small, rigid scaffolds are of
particular interest as they can effectively orient substituents into defined regions of three-
dimensional space, thereby enhancing interactions with biological targets. 3-
(Benzyloxy)cyclobutanecarboxylic acid emerges as a strategically valuable building block,
offering a uniqgue combination of a conformationally restricted cyclobutane core, a versatile
carboxylic acid handle for derivatization, and a stable, yet readily cleavable, benzyl protecting

group.

This guide provides an in-depth exploration of 3-(benzyloxy)cyclobutanecarboxylic acid as a
key intermediate for researchers in medicinal chemistry and organic synthesis. We will delve
into its properties, synthesis, and core applications, providing detailed, field-tested protocols to
facilitate its seamless integration into drug development workflows. The rationale behind
experimental choices is emphasized to empower scientists with not just the "how," but the
"why."
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Physicochemical Properties and Data

A thorough understanding of a chemical intermediate's properties is the foundation of its
effective use. The data below has been consolidated from various suppliers and safety data

sheets.
Property Value Reference(s)
CAS Number 4958-02-5 [1][2][3]
Molecular Formula C12H1403 [11[2113114]
Molecular Weight 206.24 g/mol [1112][3]
Physical Form White to off-white solid [51[6]
Boiling Point 352.7 °C at 760 mmHg [4117]
Flash Point 136.7 °C [4]

Typically 295-98% (b

Purity ypieaty (by [2][5]

HPLC/NMR)

Store at room temperature in a
Storage ] [1107]
dry, well-ventilated place.

Safety, Handling, and Storage

As with any chemical reagent, adherence to strict safety protocols is mandatory. 3-
(Benzyloxy)cyclobutanecarboxylic acid should be handled with care.
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Hazard Category Description & Precautions  Reference(s)

May cause skin, eye, and
respiratory irritation. Warning
statements include H302
(Harmful if swallowed), H315
Health Hazards o [8][9]
(Causes skin irritation), H319
(Causes serious eye irritation),
and H335 (May cause

respiratory irritation).

Avoid contact with skin, eyes,
and clothing. Avoid formation
of dust. Use only in a well-
ventilated area, preferably
Handling within a chemical fume hood. [1][8]
Do not eat, drink, or smoke
when using this product. Wash
hands thoroughly after
handling.

Wear appropriate protective
Personal Protective Equipment  gloves (e.g., nitrile), safety 81[9]
(PPE) glasses with side-shields or

goggles, and a lab coat.

Keep container tightly closed
Storage ) [1]
in a dry and cool place.

Dispose of contents/container

] to an approved waste disposal
Disposal ) ) [1109]

plant in accordance with local,

state, and federal regulations.

Synthesis and Characterization

While commercially available, understanding the synthetic origin of 3-
(benzyloxy)cyclobutanecarboxylic acid provides insight into potential impurities and
alternative derivatization strategies. The synthesis often involves the construction of the
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cyclobutane ring followed by functional group manipulation. A plausible, high-level synthetic
pathway is illustrated below, starting from precursors that can form the four-membered ring.

© 2025 BenchChem. All rights reserved. a4/7 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2993861?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Ring Formation
Diethyl Malonate +
1,3-Dihalopropane Derivative

Base-mediated
Cyclization

[Cyclobutane-l,1-dicarboxylat9

Hydrolysis

Functional Group In%erconversion

[Cyclobutane-l,1—dicarboxy|ic acia

Decarboxylatipn
(Heat)

[Cyclobutanecarboxylic Aci(D

Selective
Hydroxylatio

[3—Hydroxycyclobutanecarboxylic AcicD

Williamson Ether Synthesis
(Bengzyl Bromide, Base)

[3-(BenzyIoxy)cyclobutanecarboxylic ACi(D
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Y
3-(Benzyloxy)cyclobutane-
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(e.g., EDC, HATU) Activated Carboxylic Acid Intermediate

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols: 3-
(Benzyloxy)cyclobutanecarboxylic Acid as a Versatile Chemical Intermediate]. BenchChem,
[2026]. [Online PDF]. Available at: [https://www.benchchem.com/product/b2993861#3-
benzyloxy-cyclobutanecarboxylic-acid-as-a-chemical-intermediate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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